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Compound of Interest

6-Azaspiro[3.5]nonane
Compound Name:

hydrochloride
CAS No.: 71873-27-3
Cat. No.: B3429074

Get Quote

Part 1: Strategic Rationale & Chemical Logic
The Bioisosteric Imperative

In modern drug discovery, the piperidine ring is a ubiquitous pharmacophore, yet it often suffers
from metabolic liabilities (particularly oxidative metabolism at the C3/C5 positions) and limited
intellectual property (IP) space.

6-Azaspiro[3.5]nonane represents a precision-engineered bioisostere for 3-substituted
piperidines. Unlike the more common 7-azaspiro[3.5]nonane (which mimics 4-substituted
piperidines), the 6-aza isomer introduces a spiro-fused cyclobutane ring at the meta position
relative to the nitrogen.

Key Advantages:

e Metabolic Shielding: The quaternary spiro-carbon at the 3-position effectively blocks
oxidative metabolism (hydroxylation) at this typically vulnerable site.
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» Vector Rigidification: The spiro-cyclobutane ring locks substituents into a defined vector,

reducing conformational entropy penalty upon binding (

) compared to a flexible 3-substituted piperidine.

e Fspd Enrichment: Increases the fraction of saturated carbons (Fsp?3), which correlates with

improved solubility and clinical success rates by "escaping flatland.”

Structural Comparison & Numbering

It is critical to distinguish between the isomers to ensure correct SAR (Structure-Activity

Relationship) alignment.
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Selectivity

Physicochemical Profile

The incorporation of the spiro-cyclobutane ring alters physicochemical properties in a

predictable manner.
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Property Trend vs. Piperidine Impact on Drug Design

Adds hydrocarbon bulk; may
Lipophilicity (LogP) Slight Increase (+0.4 to +0.8) improve permeability if
solubility is maintained.

Maintains the key cation-pi
Basicity (pKa) Comparable (~10-11) interaction capability of the
basic nitrogen.

Blocks CYP450 oxidation at
Metabolic Stability Significantly Increased the spiro-center (C3 of
piperidine).

No new polar atoms added
TPSA Unchanged ]
(unless substituted).

Part 2: Experimental Protocols
Strategic Building Block: The "2-Oxo" Intermediate

The most versatile entry point for medicinal chemists is the commercially available ketone
intermediate: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 1359704-84-9). This
building block allows for the rapid generation of libraries via reductive amination or
organometallic addition.

Note on Numbering: In the spiro[3.5] system, positions 1-3 are on the smaller (cyclobutane)
ring. The "2-oxo" designation places the ketone on the cyclobutane, distal to the spiro center,
providing a perfect vector for extending the molecule.

Protocol A: Reductive Amination (Library Synthesis)

Objective: To synthesize a library of amine-functionalized 6-azaspiro[3.5]nonane derivatives.
Reagents:
o Scaffold: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (1.0 equiv)

e Amine Partner: Primary or Secondary Amine (
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or
) (1.1 - 1.5 equiv)

e Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)
e Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

o Acid Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv, optional but recommended for unreactive
amines)

Step-by-Step Methodology:
e Imine Formation:

o In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the 2-oxo scaffold
(2100 mg, 0.42 mmol) in DCE (4 mL).

o Add the Amine Partner (0.46 mmol, 1.1 equiv).

o Add Acetic Acid (25 pL, 0.42 mmol) if the amine is a weak nucleophile (e.g., aniline or
electron-deficient amine).

o Stir at Room Temperature (RT) for 30—60 minutes to allow imine/hemiaminal equilibrium.
Tip: For sterically hindered amines, add 3A molecular sieves and stir for 2-4 hours.

e Reduction:
o Cool the mixture to 0°C (ice bath) if the amine is volatile; otherwise, RT is acceptable.
o Add STAB (133 mg, 0.63 mmol) in one portion.
o Stir vigorously at RT for 12—-16 hours (overnight).
e Quench & Workup:
o Quench the reaction by adding saturated agueous

(5 mL). Stir for 15 minutes until gas evolution ceases.
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o Extract with DCM (3 x 5 mL).

o Pass the combined organic layers through a hydrophobic phase separator frit (or dry over
).

o Concentrate in vacuo.[1]

 Purification:
o Purify via Flash Column Chromatography (SiO2).
o Eluent: 0-10% MeOH in DCM (with 1%

if the product is very polar).

o Yield Expectation: 60—-85%.

Protocol B: Deprotection & Core Isolation

Objective: To remove the Boc group and generate the free amine salt for further coupling.

o Dissolution: Dissolve the N-Boc protected derivative (from Protocol A) in DCM (5 vol).

» Acidolysis: Add Trifluoroacetic acid (TFA) (2 vol) dropwise at 0°C.

e Reaction: Stir at RT for 1-2 hours. Monitor by LCMS for disappearance of starting material (

) and appearance of product (

)

e |solation:
o Concentrate in vacuo to give the TFA salt.

o Optional Free Basing: Redissolve in MeOH, pass through a SCX-2 (Strong Cation
Exchange) cartridge. Wash with MeOH, elute with 2M

in MeOH.
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Part 3: Visualization & Logic Flow
Scaffold Hopping Logic

The following diagram illustrates the structural logic of replacing a 3-substituted piperidine with

6-azaspiro[3.5]nonane.

~~~~~~
- ~o

. /~ CYP450 Oxidation
Vulnerable Site > (Hydroxylation) L

[3-Subst|tuted Piperidine } -~ " Scaffold Hop
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6-Azaspiro[3.5]nonane Resulting Profile - Rigid Vector
(Blocked C3 Position) - High Fsp?
- Improved Metabolic Stability

~~~~~~

Click to download full resolution via product page

Caption: Transformation of a labile piperidine core to the rigid, stable 6-azaspiro[3.5]nonane

scaffold.

Synthesis Workflow

The workflow for utilizing the commercial building block.
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Start: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate
(CAS: 1359704-84-9)

N

Path A: Reductive Amination Path B: Organometallic Addition
(R-NH2, STAB) (R-MgBr / R-Li)
Intermediate: 2-Amino Derivative Intermediate: 2-Hydroxy-2-Alkyl Derivative

N 7

Boc Deprotection
(TFA or HCI)

Final Product:

Functionalized 6-Azaspiro[3.5]nonane Salt

Click to download full resolution via product page

Caption: Divergent synthesis workflow starting from the commercial 2-oxo intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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